Cas no 71964-92-6 (4-(Phenylsulfonyl)methylbenzoic Acid)

• Product Name: 4-(Phenylsulfonyl)methylbenzoic Acid
• CAS No: 71964-92-6
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD00425437
• CID: 1068387
• PubChem ID: 366570
• Update Time: 2025-04-23

4-(Phenylsulfonyl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(Phenylsulfonyl)methyl]benzoic acid
• 4-((Phenylsulfonyl)methyl)benzoic acid
• 4-[(benzenesulfonyl)methyl]benzoic acid
• 4-< (Phenylsulfonyl)methyl> benzoic acid
• AC1L7T4V
• AC1Q6UOT
• AC1Q73AM
• CTK2H3089
• NSC635196
• SBB052725
• 4-((Phenylsulfonyl)methyl)benzoicacid
• CS-0247842
• Z228114622
• AKOS005201134
• AB01285120-01
• NCGC00285076-01
• Benzoic acid, 4-((phenylsulfonyl)methyl)-
• DTXSID60992654
• NSC-635196
• EN300-37441
• 71964-92-6
• TS-00947
• 4-(benzenesulfonylmethyl)benzoic acid
• ALBB-032995
• Benzoic acid, 4-[(phenylsulfonyl)methyl]-
• 4-(Phenylsulfonyl)methylbenzoic Acid

• MDL： MFCD00425437
• Inchi： 1S/C14H12O4S/c15-14(16)12-8-6-11(7-9-12)10-19(17,18)13-4-2-1-3-5-13/h1-9H,10H2,(H,15,16)
• InChI Key： CYBINHVOGSRTSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 276.04566
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44

Additional information on 4-(Phenylsulfonyl)methylbenzoic Acid

4-[(Phenylsulfonyl)methyl]benzoic Acid: A Comprehensive Overview

The compound with CAS No. 71964-92-6, commonly referred to as 4-[(Phenylsulfonyl)methyl]benzoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to 4-[(Phenylsulfonyl)methyl]benzoic acid, providing a comprehensive understanding of its significance in modern chemistry.

4-[(Phenylsulfonyl)methyl]benzoic acid is an aromatic compound characterized by a benzoic acid moiety substituted with a phenylsulfonylmethyl group at the para position. The structure of this compound is notable for its combination of electron-withdrawing groups, which influence its chemical reactivity and physical properties. The phenylsulfonyl group, in particular, introduces a high degree of electron deficiency into the molecule, making it an interesting candidate for various chemical transformations.

Recent studies have explored the synthesis of 4-[(Phenylsulfonyl)methyl]benzoic acid through innovative methodologies. One such approach involves the coupling reaction of phenyl sulfonic acid with benzene derivatives under specific catalytic conditions. This method not only enhances the efficiency of the synthesis process but also opens avenues for the production of structurally analogous compounds. Researchers have also investigated the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields.

The properties of 4-[(Phenylsulfonyl)methyl]benzoic acid make it a valuable compound in several applications. In the pharmaceutical industry, its ability to act as a bioisostere has been exploited in drug design, where it can replace other functional groups without altering the overall pharmacokinetic profile of a molecule. Additionally, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings that require high thermal stability and mechanical strength.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of 4-[(Phenylsulfonyl)methyl]benzoic acid. Density functional theory (DFT) calculations have revealed that the phenylsulfonyl group plays a crucial role in modulating the electronic environment of the benzoic acid moiety. These insights have been instrumental in predicting the behavior of this compound in various chemical reactions and its interactions with biological systems.

In conclusion, 4-[(Phenylsulfonyl)methyl]benzoic acid (CAS No. 71964-92-6) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse applications underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new facets of this molecule, it is poised to play an even greater role in advancing scientific and technological frontiers.